(2E)-3-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide
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Description
(2E)-3-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C22H21FN4O3 and its molecular weight is 408.433. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Biginelli Synthesis of Dihydropyrimidinone Derivatives: A study by Bhat et al. (2018) explores the synthesis and characterization of novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety through a one-pot Biginelli reaction. These derivatives were obtained in good yields, demonstrating a simple and efficient method for producing compounds with potential biological activity (Bhat, Al-Omar, Ghabbour, & Naglah, 2018).
Biological Activities
- Anti-TMV and Antimicrobial Activities: Reddy et al. (2013) reported the synthesis of new urea and thiourea derivatives of piperazine doped with Febuxostat, evaluating their anti-TMV (Tobacco mosaic virus) and antimicrobial activities. This study highlights the potential of piperazine derivatives in developing agents with specific biological activities (Reddy, Rasheed, Rao, Adam, Venkata Rami Reddy, & Raju, 2013).
Metabolism and Pharmacokinetics
- Metabolism of Flumatinib: Gong et al. (2010) explored the metabolism of Flumatinib, a novel antineoplastic tyrosine kinase inhibitor, in chronic myelogenous leukemia patients. The study identified the main metabolic pathways of Flumatinib in humans, providing insights into the pharmacokinetics of similar compounds (Gong, Chen, Deng, & Zhong, 2010).
Photophysical Properties
- Luminescent Properties and Photo-Induced Electron Transfer: Gan et al. (2003) investigated novel piperazine substituted naphthalimide model compounds, examining their luminescent properties and photo-induced electron transfer mechanisms. This research contributes to understanding the photophysical behavior of related compounds (Gan, Chen, Chang, & Tian, 2003).
Properties
IUPAC Name |
(E)-3-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-cyano-N-(4-fluorophenyl)prop-2-enamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C22H21FN4O3/c23-18-2-4-19(5-3-18)25-22(28)17(12-24)14-27-9-7-26(8-10-27)13-16-1-6-20-21(11-16)30-15-29-20/h1-6,11,14H,7-10,13,15H2,(H,25,28)/b17-14+ |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYAIZXOJZOQHCA-SAPNQHFASA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C=C(C#N)C(=O)NC4=CC=C(C=C4)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1CC2=CC3=C(C=C2)OCO3)/C=C(\C#N)/C(=O)NC4=CC=C(C=C4)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21FN4O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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